2-Chloro-N-methylthieno[3,2-d]pyrimidin-4-amine

Specification

• Molecular Formula: C7H6ClN3S
• Molecular Weight: 199.66 g/mol
• IUPAC Name: 2-chloro-N-methylthieno[3,2-d]pyrimidin-4-amine
• Standard InChI: InChI=1S/C7H6ClN3S/c1-9-6-5-4(2-3-12-5)10-7(8)11-6/h2-3H,1H3,(H,9,10,11)
• Standard InChI Key: UOUPRSFMQYKCOH-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC2=C1SC=C2)Cl

Introduction

2-Chloro-N-methylthieno[3,2-d]pyrimidin-4-amine is a complex organic compound with a molecular formula of C7H6ClN3S and a molecular weight of 199.66 g/mol. It is identified by the CAS number 35265-86-2 and is available in high purity, typically 95% or higher. This compound is part of a broader class of thienopyrimidines, which are known for their diverse biological activities and applications in pharmaceutical research.

Synthesis and Applications

The synthesis of thienopyrimidine derivatives often involves complex organic reactions, including cyclization and substitution reactions. While specific synthesis details for 2-Chloro-N-methylthieno[3,2-d]pyrimidin-4-amine are not widely documented, similar compounds are typically prepared through reactions involving chloroacetyl derivatives or other halogenated precursors.

Research Findings and Future Directions

Research on thienopyrimidine derivatives has shown promising results in various fields, including drug discovery. These compounds have been explored for their potential as inhibitors of specific enzymes or receptors, which could lead to new therapeutic agents. While 2-Chloro-N-methylthieno[3,2-d]pyrimidin-4-amine itself has not been extensively studied, its structural similarity to other biologically active thienopyrimidines suggests potential for further investigation.

Future Research Directions

• Biological Activity Screening: Conducting comprehensive biological activity screenings to identify potential therapeutic applications.

• Synthetic Methodology Development: Improving synthesis methods to increase yield and purity.

• Structural Modifications: Exploring structural modifications to enhance biological activity or pharmacokinetic properties.